Cas no 674793-55-6 (Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)-)

• Product Name: Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)-
• CAS No: 674793-55-6
• MF: C₁₃H₁₁Cl₂FN₂
• MW: 285.144244432449
• MDL: MFCD18206721
• CID: 4131759
• PubChem ID: 60101309
• Update Time: 2025-05-20

Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)-
• SCHEMBL3838556
• C90521
• 4-chloro-2-(5-chloro-2-fluorophenyl)-5-isopropylpyrimidine
• 674793-55-6

• MDL： MFCD18206721
• Inchi： 1S/C13H11Cl2FN2/c1-7(2)10-6-17-13(18-12(10)15)9-5-8(14)3-4-11(9)16/h3-7H,1-2H3
• InChI Key： KHCCDQWRYBWNGM-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2F)=NC=C(C(C)C)C(Cl)=N1

Computed Properties

• Exact Mass: 284.0283319Da
• Monoisotopic Mass: 284.0283319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)-

Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)- (CAS No: 674793-55-6)

Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)-, also known by its CAS registry number 674793-55-6, is a heterocyclic aromatic compound with significant applications in the field of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The structure of this compound is characterized by the presence of a chlorine atom at position 4, a substituted phenyl group at position 2, and an isopropyl group at position 5. The phenyl substituent itself carries a chlorine atom at position 5 and a fluorine atom at position 2, adding complexity to its molecular architecture.

The synthesis of Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)- involves a series of well-established organic reactions. The starting material typically involves a pyrimidine ring, which is then subjected to nucleophilic substitution or coupling reactions to introduce the desired substituents. The introduction of the chlorine and fluorine atoms on the phenyl ring is often achieved through electrophilic aromatic substitution, while the attachment of the isopropyl group may involve alkylation or acylation followed by reduction. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

The unique combination of substituents in this compound imparts distinct chemical and biological properties. The presence of halogen atoms (chlorine and fluorine) on the phenyl ring enhances the molecule's lipophilicity, which is crucial for its absorption and distribution in biological systems. The isopropyl group at position 5 contributes to steric bulk, potentially influencing the compound's bioavailability and metabolic stability. These properties make Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)- a valuable intermediate in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug development. Researchers have demonstrated that derivatives of this pyrimidine exhibit significant cytotoxic activity against several human cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, one study published in the Journal of Medicinal Chemistry revealed that this compound selectively inhibits cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

In addition to its pharmacological applications, Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)- has been explored for its potential as an agrochemical agent. Field trials have shown promising results in controlling plant pathogens without adverse effects on non-target organisms. This dual applicability underscores the versatility of this compound across different domains of chemical research.

The development of novel analogs based on this structure continues to be an active area of investigation. Scientists are focusing on modifying the substituent pattern to optimize pharmacokinetic profiles and enhance therapeutic efficacy. For example, replacing the isopropyl group with other alkyl chains or introducing additional functional groups may lead to compounds with improved solubility or reduced toxicity.

In conclusion, Pyrimidine, 4-chloro-2-(5-chloro-2-fluorophenyl)-5-(1-methylethyl)- (CAS No: 674793-55-6) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure not only offers insights into fundamental chemical principles but also serves as a foundation for innovative solutions in medicine and agriculture. As research progresses, this compound is expected to play an increasingly important role in advancing human health and sustainable agricultural practices.